Cas no 112776-83-7 (2,6-diethyl 4-bromopyridine-2,6-dicarboxylate)

• Product Name: 2,6-diethyl 4-bromopyridine-2,6-dicarboxylate
• CAS No: 112776-83-7
• MF: C₁₁H₁₂BrNO₄
• MW: 302.121282577515
• MDL: MFCD09910265
• CID: 129915
• PubChem ID: 13794409
• Update Time: 2025-08-05

2,6-diethyl 4-bromopyridine-2,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2,6-Pyridinedicarboxylicacid, 4-bromo-, 2,6-diethyl ester
• DIETHYL 4-BROMO-2,6-PYRIDINEDICARBOXYLATE
• Diethyl 4-bromopyridine-2,6-dicarboxylate
• 4-bromo-2,6-bis(ethoxycarbonyl)pyridine
• 4-Bromopyridine-2,6-dicarboxylic acid diethyl ester
• Diethyl-4-bromo-2,6-pyridinedicarboxylate
• 2,6-diethyl 4-bromopyridine-2,6-dicarboxylate
• DTXSID80549644
• diethyl4-bromopyridine-2,6-dicarboxylate
• MFCD09910265
• XZEHJCKDEUHHJY-UHFFFAOYSA-N
• 112776-83-7
• E70480
• CS-0318792
• AS-70503
• AKOS027382447
• J-400873
• FT-0755886
• SCHEMBL841568
• 4-bromo-pyridine-2,6-dicarboxylic acid diethyl ester
• DB-032194

• MDL： MFCD09910265
• Inchi： 1S/C11H12BrNO4/c1-3-16-10(14)8-5-7(12)6-9(13-8)11(15)17-4-2/h5-6H,3-4H2,1-2H3
• InChI Key： XZEHJCKDEUHHJY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OCC)N=C(C(=O)OCC)C=1

Computed Properties

• Exact Mass: 300.99500
• Monoisotopic Mass: 300.99497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.455
• Boiling Point: 391.9°Cat760mmHg
• Flash Point: 190.8°C
• Refractive Index: 1.537
• PSA: 65.49000
• LogP: 2.19750

2,6-diethyl 4-bromopyridine-2,6-dicarboxylate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2,6-diethyl 4-bromopyridine-2,6-dicarboxylate

2,6-Diethyl 4-Bromopyridine-2,6-Dicarboxylate: A Comprehensive Overview

2,6-Diethyl 4-Bromopyridine-2,6-Dicarboxylate is a compound with the CAS number 112776-83-7, which has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with bromine at the 4-position and two ethyl ester groups at the 2 and 6 positions. The combination of these substituents imparts distinctive chemical properties, making it a valuable material for various applications.

Recent studies have highlighted the potential of 2,6-Diethyl 4-Bromopyridine-2,6-Dicarboxylate in the synthesis of advanced materials. For instance, researchers have explored its role as a precursor in the preparation of functional polymers and hybrid materials. The bromine substituent at the 4-position facilitates nucleophilic aromatic substitution reactions, enabling the incorporation of diverse functional groups. This property has been leveraged in the development of novel materials with tailored electronic and mechanical properties.

In addition to its role in materials synthesis, 2,6-Diethyl 4-Bromopyridine-2,6-Dicarboxylate has been investigated for its potential in catalytic applications. The pyridine ring serves as a coordinating site for metal ions, making it a promising candidate for heterogeneous catalysis. Recent findings suggest that this compound can act as a stabilizing ligand for transition metal nanoparticles, enhancing their catalytic activity in reactions such as hydrogenation and oxidation.

The synthesis of 2,6-Diethyl 4-Bromopyridine-2,6-Dicarboxylate involves a multi-step process that typically begins with the bromination of pyridine derivatives. The introduction of ethyl ester groups at the 2 and 6 positions is achieved through esterification reactions, which are optimized to ensure high yields and purity. Advanced characterization techniques such as NMR spectroscopy and X-ray crystallography have been employed to confirm the structure and purity of the compound.

From an environmental perspective, 2,6-Diethyl 4-Bromopyridine-2,6-Dicarboxylate exhibits moderate biodegradability under specific conditions. Studies have shown that its degradation rate is influenced by factors such as pH levels and microbial activity. This information is crucial for assessing its environmental impact and developing strategies for waste management.

Looking ahead, the demand for 2,6-Diethyl 4-Bromopyridine-2,6-Dicarboxylate is expected to grow as new applications emerge in fields such as electronics and biotechnology. Its unique combination of chemical properties makes it a versatile building block for advanced materials. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations across multiple industries.